1. Home
  2. Product
  3. Main Products
  4. rubrofusarin-6-glucoside
rubrofusarin-6-glucoside rubrofusarin-6-glucoside
Brand Name: Vulcanchem
CAS No.: 132922-80-6
VCID: VC0163513
InChI: InChI=1S/C21H22O10/c1-8-3-11(23)16-12(29-8)5-9-4-10(28-2)6-13(15(9)18(16)25)30-21-20(27)19(26)17(24)14(7-22)31-21/h3-6,14,17,19-22,24-27H,7H2,1-2H3/t14-,17-,19+,20-,21-/m1/s1
SMILES: CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O
Molecular Formula: C21H22O10
Molecular Weight: 434.4 g/mol

rubrofusarin-6-glucoside

CAS No.: 132922-80-6

Main Products

VCID: VC0163513

Molecular Formula: C21H22O10

Molecular Weight: 434.4 g/mol

rubrofusarin-6-glucoside - 132922-80-6

CAS No. 132922-80-6
Product Name rubrofusarin-6-glucoside
Molecular Formula C21H22O10
Molecular Weight 434.4 g/mol
IUPAC Name 5-hydroxy-8-methoxy-2-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzo[g]chromen-4-one
Standard InChI InChI=1S/C21H22O10/c1-8-3-11(23)16-12(29-8)5-9-4-10(28-2)6-13(15(9)18(16)25)30-21-20(27)19(26)17(24)14(7-22)31-21/h3-6,14,17,19-22,24-27H,7H2,1-2H3/t14-,17-,19+,20-,21-/m1/s1
Standard InChIKey CDMUGCVTTUOCFT-IAAKTDFRSA-N
Isomeric SMILES CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O
SMILES CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O
Canonical SMILES CC1=CC(=O)C2=C(C3=C(C=C(C=C3C=C2O1)OC)OC4C(C(C(C(O4)CO)O)O)O)O
Synonyms rubrofusarin-6-glucoside
PubChem Compound 3035617
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19